4-chloro-N-[(2,2-dimethylpropanoyl)oxy]benzenecarboxamide
Overview
Description
4-chloro-N-[(2,2-dimethylpropanoyl)oxy]benzenecarboxamide is a useful research compound. Its molecular formula is C12H14ClNO3 and its molecular weight is 255.7 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Studies
- The compound has been utilized in the synthesis of various molecular structures. For instance, it's involved in the formation of arylpyran pseudodiacid, showcasing unique hydrogen bonding properties in its crystal structure (Milling et al., 2009).
Chemical Transformations and Derivatives
- It serves as a starting point for multiple functional group transformations. These transformations lead to the creation of various derivatives that retain efficacy associated with the parent amide, contributing to the development of the structure-activity relationship in fields like agriculture and medicinal chemistry (Samaritoni et al., 1999).
Novel Non-Peptide Antagonist Synthesis
- The compound is integral in synthesizing novel non-peptide antagonists, particularly in the context of specific receptor targeting. This includes the synthesis of CCR5 antagonists, which have implications in areas such as immunology and possibly therapeutic interventions (Cheng De-ju, 2014; 2015)(Cheng De-ju, 2015).
Liquid Crystal Research
- It's used in synthesizing liquid crystal dimers, contributing to the understanding of transitional properties and molecular interactions in liquid crystals. This research is significant for materials science, particularly in the development of new liquid crystal displays and other related technologies (Yeap et al., 2009).
Polyamide Synthesis
- The compound is part of the synthesis process for various polyamides. These polyamides are studied for their solubility, thermal stability, and potential applications in materials science, particularly in the development of new polymers with unique properties (Hsiao et al., 2000).
Anti-Tubercular Applications
- In medicinal chemistry, derivatives of this compound have been synthesized and evaluated for anti-tubercular activity. This research is crucial for developing new drugs against tuberculosis, a significant global health challenge (Nimbalkar et al., 2018).
Properties
IUPAC Name |
[(4-chlorobenzoyl)amino] 2,2-dimethylpropanoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14ClNO3/c1-12(2,3)11(16)17-14-10(15)8-4-6-9(13)7-5-8/h4-7H,1-3H3,(H,14,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILSTVQZTFBZWSM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)ONC(=O)C1=CC=C(C=C1)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14ClNO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.70 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.